Cas no 753487-54-6 (2-Quinolinecarboxylic acid, 4-cyclopentyl-, methyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 4-cyclopentyl-, methyl ester
• CAS No: 753487-54-6
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 539730
• PubChem ID: 3002266
• Update Time: 2025-04-19

2-Quinolinecarboxylic acid, 4-cyclopentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4-cyclopentyl-, methyl ester
• methyl 4-cyclopentylquinoline-2-carboxylate
• 753487-54-6
• DTXSID40388238
• 4-Cyclopentyl-2-quinoline methyl ester

• Inchi： 1S/C16H17NO2/c1-19-16(18)15-10-13(11-6-2-3-7-11)12-8-4-5-9-14(12)17-15/h4-5,8-11H,2-3,6-7H2,1H3
• InChI Key： CEWONNKTYJXHMB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=C2C=CC=CC2=N1)C1CCCC1)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19